Cas no 1805266-66-3 (5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde
• CAS No: 1805266-66-3
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4896268
• Update Time: 2025-11-01

5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-6(8(10)11)3-12-9(14-2)7(5)4-13/h3-4,8H,1-2H3
• InChI Key： SNZATHGZWWWKKU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C=O)=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde

Introduction to 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde (CAS No. 1805266-66-3)

5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde (CAS No. 1805266-66-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of innovative therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde consists of a pyridine core substituted with a difluoromethyl group, a methoxy group, and a methyl group at the 4-position, with an aldehyde functional group at the 3-position. This specific arrangement of substituents imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the difluoromethyl group, in particular, enhances the compound's reactivity and stability, making it an attractive candidate for further functionalization and derivatization.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, such as 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde, have been extensively studied due to their ability to modulate various biological pathways. The compound's aldehyde functionality allows for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde is its role in the development of new drug candidates. The difluoromethyl group is known to improve metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the methoxy and methyl groups contribute to the compound's overall solubility and bioavailability, making it a promising scaffold for medicinal chemists.

Recent studies have highlighted the compound's potential in the treatment of various diseases, including cancer and infectious disorders. Researchers have leveraged its unique structure to develop novel inhibitors targeting key enzymes involved in pathogenic processes. For instance, derivatives of this compound have shown promise in inhibiting enzymes such as kinases and proteases, which are essential for cancer cell proliferation and survival.

The synthesis of 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The complexity of its synthesis underscores its value as a building block for more intricate molecular architectures.

The compound's versatility extends beyond pharmaceutical applications. It has also been utilized in agrochemical research, where its structural features contribute to the development of novel pesticides and herbicides. The ability to modify its functional groups allows researchers to fine-tune its properties for specific agricultural needs.

In conclusion, 5-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxaldehyde (CAS No. 1805266-66-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in advancing chemical innovation is undeniable.